Cas no 1187167-87-8 (5-(2,6-Dimethoxybenzoyl)-2-methylpyridine)
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine
- (2,6-Dimethoxyphenyl)(6-methylpyridin-3-yl)methanone
- SEL14556813
-
- MDL: MFCD13153261
- Inchi: 1S/C15H15NO3/c1-10-7-8-11(9-16-10)15(17)14-12(18-2)5-4-6-13(14)19-3/h4-9H,1-3H3
- InChI Key: IQLKZYRWECPSNR-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C(C1C=NC(C)=CC=1)=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 296
- Topological Polar Surface Area: 48.4
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203447-1g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine |
1187167-87-8 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203447-2g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine |
1187167-87-8 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203447-5g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine |
1187167-87-8 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| Chemenu | CM488175-1g |
(2,6-Dimethoxyphenyl)(6-methylpyridin-3-yl)methanone |
1187167-87-8 | 97% | 1g |
$367 | 2022-06-14 | |
| abcr | AB363497-1 g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine, 97%; . |
1187167-87-8 | 97% | 1g |
€954.60 | 2023-06-20 | |
| abcr | AB363497-2 g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine, 97%; . |
1187167-87-8 | 97% | 2g |
€1400.00 | 2023-06-20 | |
| TRC | D093035-250mg |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine |
1187167-87-8 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D093035-500mg |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine |
1187167-87-8 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB363497-1g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine, 97%; . |
1187167-87-8 | 97% | 1g |
€954.60 | 2025-02-13 | |
| abcr | AB363497-2g |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine, 97%; . |
1187167-87-8 | 97% | 2g |
€1400.00 | 2025-02-13 |
5-(2,6-Dimethoxybenzoyl)-2-methylpyridine Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine
Recent Advances in the Study of 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine (CAS: 1187167-87-8)
The compound 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine (CAS: 1187167-87-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.
Recent studies have focused on the synthesis and optimization of 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, have been employed to achieve higher efficiency and scalability. These efforts are critical for ensuring the compound's availability for further pharmacological evaluations.
In vitro and in vivo studies have demonstrated that 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may modulate key signaling pathways associated with cancer progression, warranting further investigation into its anticancer properties.
Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine. Results suggest that the compound possesses favorable bioavailability and metabolic stability, which are essential attributes for its development as a therapeutic agent. However, challenges related to its solubility and formulation stability remain to be addressed in future research.
In conclusion, 5-(2,6-Dimethoxybenzoyl)-2-methylpyridine (CAS: 1187167-87-8) represents a promising candidate for further drug development. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, highlight its potential in addressing unmet medical needs. Ongoing research efforts are expected to provide deeper insights into its therapeutic applications and optimize its clinical utility.
1187167-87-8 (5-(2,6-Dimethoxybenzoyl)-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)